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Compound of Interest

Compound Name: 3,3,5,5-Tetramethylcyclohexanone

Cat. No.: B079423 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety, handling, and

toxicological profile of 3,3,5,5-Tetramethylcyclohexanone. The information presented herein

is intended to equip laboratory personnel with the necessary knowledge to handle this chemical

responsibly and mitigate potential risks. All quantitative data has been summarized in

structured tables for clarity and ease of comparison, and detailed experimental protocols,

based on internationally recognized guidelines, are provided for key safety assessments.

Physicochemical and Hazard Profile
3,3,5,5-Tetramethylcyclohexanone is a combustible liquid that presents several health

hazards, primarily related to irritation.[1][2] Understanding its fundamental properties is the first

step in establishing safe handling procedures.
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Property Value Reference

Molecular Formula C10H18O [1][2][3]

Molecular Weight 154.25 g/mol [1][2][3]

Appearance Clear, colorless to yellow liquid [3]

Melting Point 11 - 12 °C [3][4]

Boiling Point 200 - 203 °C [3][4]

Density 0.881 - 0.8954 g/mL at 25 °C [4]

Flash Point 73 - 90 °C (closed cup)

Refractive Index n20/D 1.451 [4]

GHS Hazard Classification:

Hazard Class Hazard Statement GHS Category

Skin Corrosion/Irritation H315: Causes skin irritation 2[1][2]

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation
2A[1][2]

Specific Target Organ Toxicity

(Single Exposure)

H335: May cause respiratory

irritation
3[1][2]

Toxicological Assessment and Experimental
Protocols
The primary toxicological concerns associated with 3,3,5,5-Tetramethylcyclohexanone are its

irritant effects on the skin, eyes, and respiratory system. While specific, in-depth toxicological

studies on this compound are not widely available in the public domain, the following sections

detail the standard, internationally accepted experimental protocols used to assess these

hazards. These methodologies are based on the OECD Guidelines for the Testing of

Chemicals, which are a collection of the most relevant internationally agreed testing methods.

[1][5][6]
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Acute Oral Toxicity
Objective: To determine the short-term adverse effects of a single oral dose of the substance.

Experimental Protocol (Based on OECD Test Guideline 420: Acute Oral Toxicity - Fixed Dose

Procedure):

Test Animals: Typically, healthy young adult rats of a single sex (usually females as they are

often more sensitive) are used.[7]

Housing and Fasting: Animals are housed in suitable cages and fasted prior to dosing to

ensure the substance is readily absorbed.[7]

Dose Administration: The test substance is administered as a single dose by gavage. The

initial dose is selected from one of four fixed levels (5, 50, 300, or 2000 mg/kg body weight)

based on a preliminary sighting study.[7]

Stepwise Dosing: A stepwise procedure is used. If the initial dose does not produce severe

toxicity or mortality, the next higher fixed dose is administered to another group of animals.

This continues until evident toxicity or mortality is observed, or the highest dose level is

reached without significant effects.[7]

Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in

skin, fur, eyes, and behavior), and body weight changes for a period of up to 14 days.[8]

Necropsy: At the end of the observation period, all surviving animals are euthanized and a

gross necropsy is performed to identify any pathological changes in organs and tissues.[9]

Dermal Irritation
Objective: To assess the potential of the substance to cause reversible inflammatory changes

to the skin.

Experimental Protocol (Based on OECD Test Guideline 404: Acute Dermal Irritation/Corrosion):

Test Animal: The albino rabbit is the recommended species for this test.[10]

Preparation: A small area of the animal's back is clipped free of fur.[11]
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Application: A 0.5 mL dose of the liquid test substance is applied to the prepared skin and

covered with a gauze patch.[12][13]

Exposure: The patch is left in place for a period of up to 4 hours.[13]

Observation and Scoring: After removal of the patch, the skin is examined for signs of

erythema (redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72

hours). The severity of these reactions is scored using a standardized system.[12][13]

Eye Irritation
Objective: To evaluate the potential of the substance to cause damage to the eye.

Experimental Protocol (Based on OECD Test Guideline 405: Acute Eye Irritation/Corrosion):

Test Animal: Healthy adult albino rabbits are used.[14]

Pre-treatment: To minimize pain and distress, the use of topical anesthetics and systemic

analgesics is strongly recommended.[15]

Application: A single dose of 0.1 mL of the liquid test substance is instilled into the

conjunctival sac of one eye of the animal. The other eye serves as an untreated control.[14]

[16]

Observation and Scoring: The eyes are examined for signs of corneal opacity, iritis, and

conjunctival redness and swelling at 1, 24, 48, and 72 hours after application. The severity of

the lesions is graded according to a standardized scoring system.[14]

Safe Handling and Storage
Adherence to strict safety protocols is paramount when working with 3,3,5,5-
Tetramethylcyclohexanone to minimize exposure and prevent accidents.

Exposure Controls and Personal Protective Equipment
(PPE)
Engineering Controls:
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Work should be conducted in a well-ventilated area, preferably in a chemical fume hood, to

keep airborne concentrations low.

An eyewash station and safety shower should be readily accessible in the immediate work

area.

Personal Protective Equipment:

Protection Type Recommendation

Eye/Face Protection Chemical safety goggles or a face shield.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber)

and protective clothing to prevent skin contact.

Respiratory Protection

In case of insufficient ventilation, use a NIOSH-

approved respirator with an organic vapor

cartridge.

Handling Procedures
Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mists.

Keep away from heat, sparks, and open flames.

Use non-sparking tools.

Wash hands thoroughly after handling.

Storage Requirements
Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from sources of ignition.

Store separately from incompatible materials such as strong oxidizing agents.
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Emergency Procedures
First Aid Measures

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Remove contaminated clothing and wash skin

with soap and plenty of water for at least 15

minutes. Seek medical attention if irritation

develops or persists.

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: The substance is a combustible liquid. Vapors may form explosive

mixtures with air.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures
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Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal

protective equipment.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Containment and Cleanup: Absorb the spill with an inert material (e.g., sand, earth,

vermiculite) and place it in a suitable container for disposal.

Visualized Workflows
The following diagrams illustrate the logical flow of safety and handling procedures for 3,3,5,5-
Tetramethylcyclohexanone.
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Preparation

Handling

Post-Handling

Assess Hazards
(Review SDS)

Select Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Work Area
(Fume Hood, Eyewash Station)

Transfer Chemical
(Use Non-Sparking Tools)

Perform Experiment

Decontaminate Work Area

Dispose of Waste
(Follow Regulations)

Store Chemical Properly

Click to download full resolution via product page

Safe Handling and Experimental Workflow
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Spill Response Personal Exposure Response

Spill or Exposure Occurs

Evacuate Immediate Area

Spill

Remove from Source of Exposure

Exposure

Don Appropriate PPE

Contain Spill with Inert Material

Collect and Dispose of Waste

Administer First Aid
(See Table 4.1)

Seek Medical Attention

Click to download full resolution via product page

Emergency Response Logical Flow

Disclaimer: This guide is intended for informational purposes only and should not be

substituted for a comprehensive risk assessment conducted by qualified professionals. Always

refer to the most current Safety Data Sheet (SDS) for 3,3,5,5-Tetramethylcyclohexanone
before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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